![molecular formula C16H15FN2O2 B5121100 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide](/img/structure/B5121100.png)
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide, also known as FMOC-OSu, is a chemical compound widely used in scientific research. It is a derivative of benzamide and is commonly used as a reagent in peptide synthesis.
Mechanism of Action
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide works by activating carboxylic acids, allowing them to react with amino groups to form peptide bonds. The resulting peptide bond is stable and can be used to synthesize peptides and proteins.
Biochemical and Physiological Effects:
This compound does not have any direct biochemical or physiological effects. However, it is important to note that peptides synthesized using this compound may have biological activity and may be used in drug discovery and development.
Advantages and Limitations for Lab Experiments
One advantage of using 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide in peptide synthesis is that it is a highly efficient coupling reagent. It also yields high purity products and is relatively easy to use. However, one limitation of this compound is that it is not suitable for all types of peptides and may not work well with certain amino acids.
Future Directions
There are several future directions for research involving 3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide. One area of research is the development of new coupling reagents that are more efficient and versatile than this compound. Another area of research is the development of new methods for peptide synthesis that are more efficient and cost-effective. Additionally, there is a need for further research on the biological activity of peptides synthesized using this compound and other coupling reagents. Finally, there is a need for further research on the potential therapeutic applications of peptides synthesized using this compound.
Synthesis Methods
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide can be synthesized by reacting 3-fluorobenzoyl chloride with N-(2-amino-2-oxoethyl)-2-methylaniline in the presence of triethylamine. The resulting product is then treated with N,N-dimethylformamide and triethylamine to obtain this compound. This synthesis method is relatively simple and yields a high purity product.
Scientific Research Applications
3-fluoro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is widely used in peptide synthesis as a coupling reagent. It is used to activate carboxylic acids and facilitate the formation of peptide bonds. This compound is also used in the synthesis of fluorescently labeled peptides and proteins. Additionally, this compound is used in the synthesis of small molecule inhibitors of protein-protein interactions.
properties
IUPAC Name |
3-fluoro-N-[2-(2-methylanilino)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O2/c1-11-5-2-3-8-14(11)19-15(20)10-18-16(21)12-6-4-7-13(17)9-12/h2-9H,10H2,1H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOVMLGJBIUINIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CNC(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.